molecular formula C21H18ClN5O3 B2962214 ethyl 2-(9-ethoxy-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzoate CAS No. 1251707-04-6

ethyl 2-(9-ethoxy-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzoate

Cat. No. B2962214
CAS RN: 1251707-04-6
M. Wt: 423.86
InChI Key: SMYMMVBNLJXASA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-(9-ethoxy-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzoate is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound belongs to the class of benzoxazepine derivatives, which have been found to exhibit various biological activities.

Scientific Research Applications

Novel Anti-Juvenile Hormone Agent

Ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate has been prepared as a novel anti-juvenile hormone (anti-JH) agent, showing potential for inducing precocious metamorphosis in insect larvae. This compound's activity can be fully counteracted by methoprene, a JH agonist, highlighting its specific action mechanism and potential application in pest control and developmental biology studies (Ishiguro et al., 2003).

Crystal Structure Analysis

The structure of a closely related compound, ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, was determined using single-crystal X-ray crystallography. This analysis provides insights into the compound's molecular arrangement and interactions, crucial for understanding its chemical properties and potential applications in materials science and pharmaceutical development (Manolov et al., 2012).

Pharmacological Consequences of Reaction with Ethanol

A study on oxazepam, a compound with a similar structure, reacted with ethanol to form 3-O-ethyloxazepam (EtOX), demonstrating the chemical reactivity of such compounds in the presence of ethanol. This reaction's pharmacological consequences, including reduced pharmacological effects of oxazepam, suggest the importance of understanding chemical interactions in drug metabolism and potential drug-drug interactions (Yang & Yang, 2020).

properties

IUPAC Name

N-(3-chloro-4-methylphenyl)-2-[8-(4-methylphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18ClN5O3/c1-13-3-7-16(8-4-13)30-20-19-25-27(21(29)26(19)10-9-23-20)12-18(28)24-15-6-5-14(2)17(22)11-15/h3-11H,12H2,1-2H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SMYMMVBNLJXASA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC(=C(C=C4)C)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18ClN5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 2-(9-ethoxy-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.